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Compound of Interest

Compound Name: Cevadine

Cat. No.: B150009

For researchers, scientists, and drug development professionals, the integrity of scientific
discovery and operational safety are paramount. Handling potent compounds like Cevadine, a
naturally occurring steroidal alkaloid, demands rigorous adherence to safety protocols,
extending from initial handling to final disposal. This guide provides essential, step-by-step
logistical information for the proper disposal of Cevadine, ensuring the safety of laboratory
personnel and the protection of the environment.

Cevadine, also known as Veratrine, is a toxic substance classified under UN number 1544 as a
poisonous solid. It is crucial to manage all Cevadine waste as hazardous material.

Immediate Safety and Handling of Cevadine Waste

Before initiating any disposal-related activities, ensure that appropriate personal protective
equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.
All handling of Cevadine waste should be performed in a well-ventilated area, preferably within
a chemical fume hood.

Step 1: Waste Segregation and Collection
Proper segregation of chemical waste is the foundation of safe disposal.

e Solid Waste: This includes unused Cevadine, contaminated lab materials (e.g., weigh boats,
filter paper), and spill cleanup debris.
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o Collect all solid Cevadine waste in a dedicated, clearly labeled, and sealable hazardous

waste container.

o Do not mix with other, incompatible chemical waste streams.

» Liquid Waste: This encompasses solutions containing Cevadine and rinsates from cleaning

contaminated glassware.

o Collect all liquid Cevadine waste in a designated, leak-proof, and sealable hazardous

waste container.

o Agueous and organic solvent waste streams containing Cevadine should be collected

separately.

o Sharps Waste: Needles, syringes, or any other sharp implements contaminated with
Cevadine must be placed in a puncture-resistant sharps container that is clearly labeled as

containing hazardous chemical waste.
Step 2: Container Management and Labeling

All containers used for Cevadine waste must be in good condition, compatible with the waste
they hold, and kept securely closed except when adding waste.

o Immediately label all waste containers with the words "Hazardous Waste."

e The label must clearly identify the contents, including "Cevadine" or "Veratrine," and list all
other chemical components and their approximate concentrations.

o Ensure the date of waste generation is also recorded on the label.

Disposal Procedures

Direct disposal of Cevadine into the regular trash or down the drain is strictly prohibited. The
recommended and safest method for the final disposal of Cevadine is through a licensed

chemical destruction facility.

Step 3: Arranging for Professional Disposal
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» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of your Cevadine waste.

e If your institution does not have an EHS department, you must contract with a certified
hazardous waste management company. These companies are equipped to handle and
transport hazardous materials and will ensure disposal is conducted in compliance with all
federal, state, and local regulations.

e The primary method of disposal for toxic alkaloids like Cevadine is typically high-
temperature incineration with flue gas scrubbing to neutralize harmful combustion products.

Step 4: Handling Empty Containers

Empty containers that once held Cevadine must also be treated as hazardous waste until
properly decontaminated.

o To decontaminate an empty container, triple rinse it with a suitable solvent that can dissolve
Cevadine.

o The rinsate from this cleaning process must be collected and disposed of as liquid
hazardous waste.

« Atfter triple rinsing, the container can be punctured to render it unusable for other purposes
and then disposed of according to your institution's guidelines for decontaminated
containers.

Quantitative Data Summary

For quick reference, the following table summarizes key data for Cevadine (Veratrine).
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Property Value Source
Synonyms Cevadine, Veratrine

CAS Number 62-59-9

UN Number 1544

Hazard Class 6.1 (Toxic)

H300+H310+H330 (Fatal if
swallowed, in contact with skin
or if inhaled), H315 (Causes

GHS Hazard Statements skin irritation), H319 (Causes
serious eye irritation), H335
(May cause respiratory

irritation)

Cevadine Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Cevadine waste

in a laboratory setting.
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Cevadine Waste Disposal Workflow

Cevadine Waste Generation
(Solid, Liquid, Sharps)

Empty Container?

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Triple Rinse with
Appropriate Solvent

Dispose of Decontaminated Collect Rinsate as

Segregate Waste Streams Container per Institutional Policy Hazardous Liquid Waste

Sharps Container Liquid Waste Container Solid Waste Container
(Labeled 'Hazardous Chemical Waste') (Labeled 'Hazardous Waste - Cevadine') (Labeled 'Hazardous Waste - Cevadine')

Store in Designated
Hazardous Waste Accumulation Area

Contact EHS or Certified
Hazardous Waste Vendor

Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Cevadine waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Cevadine waste, fostering a secure research environment and upholding their commitment to
environmental stewardship. Always consult your institution's specific waste management
policies and your local regulations for complete compliance.

 To cite this document: BenchChem. [Safeguarding the Laboratory: Proper Disposal
Procedures for Cevadine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150009#cevadine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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